3-bromo-4-chloro-N-(2-pyrrolidin-1-ylethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-bromo-4-chloro-N-(2-pyrrolidin-1-ylethyl)benzamide is a chemical compound that has gained significant attention in scientific research. It belongs to the class of benzamides and is known for its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 3-bromo-4-chloro-N-(2-pyrrolidin-1-ylethyl)benzamide is not fully understood. However, it is believed to work by inhibiting specific enzymes and proteins that are involved in the growth and proliferation of cancer cells. It also has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells. It also has been found to inhibit the migration and invasion of cancer cells. In addition, it has anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. It has also been shown to have neuroprotective effects in animal models of Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 3-bromo-4-chloro-N-(2-pyrrolidin-1-ylethyl)benzamide in lab experiments is its potential therapeutic applications. It has been found to be effective in inhibiting the growth of cancer cells and treating inflammatory disorders. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.
Future Directions
There are several future directions for research on 3-bromo-4-chloro-N-(2-pyrrolidin-1-ylethyl)benzamide. One direction is to further investigate its mechanism of action to better understand how it works and how it can be optimized for therapeutic use. Another direction is to explore its potential use in combination with other drugs to enhance its anticancer and anti-inflammatory effects. Additionally, more studies are needed to evaluate its safety and efficacy in animal models and clinical trials.
Synthesis Methods
The synthesis of 3-bromo-4-chloro-N-(2-pyrrolidin-1-ylethyl)benzamide involves the reaction of 3-bromo-4-chlorobenzoyl chloride with 2-pyrrolidin-1-ylethylamine in the presence of a base such as triethylamine. The reaction takes place at room temperature and yields the desired compound in good yield.
Scientific Research Applications
Studies have shown that 3-bromo-4-chloro-N-(2-pyrrolidin-1-ylethyl)benzamide has potential therapeutic applications. It has been found to have anticancer properties and can inhibit the growth of cancer cells. It also has anti-inflammatory properties and can be used to treat inflammatory disorders such as arthritis. Additionally, it has shown promise in treating neurological disorders such as Parkinson's disease.
Properties
IUPAC Name |
3-bromo-4-chloro-N-(2-pyrrolidin-1-ylethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16BrClN2O/c14-11-9-10(3-4-12(11)15)13(18)16-5-8-17-6-1-2-7-17/h3-4,9H,1-2,5-8H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGAXNESBNTWWKD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CCNC(=O)C2=CC(=C(C=C2)Cl)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16BrClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.